Cas no 2228335-92-8 (3-(4-chloro-3-nitrophenyl)butan-1-amine)

• Product Name: 3-(4-chloro-3-nitrophenyl)butan-1-amine
• CAS No: 2228335-92-8
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6111043
• PubChem ID: 165854089
• Update Time: 2025-05-20

3-(4-chloro-3-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-nitrophenyl)butan-1-amine
• EN300-1984724
• 2228335-92-8

• Inchi： 1S/C10H13ClN2O2/c1-7(4-5-12)8-2-3-9(11)10(6-8)13(14)15/h2-3,6-7H,4-5,12H2,1H3
• InChI Key： XDDSBMTTXHVRSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(C)CCN

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(4-chloro-3-nitrophenyl)butan-1-amine

3-(4-Chloro-3-Nitrophenyl)Butan-1-Amine: A Comprehensive Overview

3-(4-Chloro-3-Nitrophenyl)Butan-1-Amine, also known by its CAS number 2228335-92-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a butanamine backbone with a substituted phenyl ring. The phenyl group is further substituted with a chlorine atom at the 4-position and a nitro group at the 3-position, making it a versatile compound with potential applications in drug design and materials science.

The synthesis of 3-(4-Chloro-3-Nitrophenyl)Butan-1-Amine involves a series of well-established organic reactions. Typically, the process begins with the preparation of the substituted phenyl ring. The introduction of the nitro group is achieved through nitration, while the chlorine substitution is carried out via electrophilic aromatic substitution. Once the aromatic ring is fully substituted, it is coupled with a butanamine moiety through nucleophilic aromatic substitution or other coupling reactions. The optimization of these steps ensures high yields and purity of the final product.

Recent studies have highlighted the potential of 3-(4-Chloro-3-Nitrophenyl)Butan-1-Amine in various biological systems. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules. The compound's ability to undergo further functionalization makes it an ideal building block for constructing complex molecules with tailored pharmacological properties. Additionally, its electronic properties, influenced by the electron-withdrawing nitro and chlorine groups, make it a candidate for applications in electronic materials.

In terms of pharmacological applications, 3-(4-Chloro-3-Nitrophenyl)Butan-1-Amine has shown promise in modulating enzyme activity and receptor binding. Studies have demonstrated that the compound can act as an inhibitor of certain kinases, which are key targets in cancer therapy. Furthermore, its ability to penetrate cellular membranes suggests potential use in drug delivery systems.

The structural versatility of 3-(4-Chloro-3-Nitrophenyl)Butan-1-Amine also extends to its reactivity under various chemical conditions. For example, the nitro group can be reduced to an amino group under controlled conditions, providing access to additional functional groups for further modification. Similarly, the chlorine atom can be replaced with other substituents through nucleophilic aromatic substitution, enabling fine-tuning of the molecule's properties.

From a synthetic perspective, CAS No 2228335-92-8 serves as a valuable intermediate in multi-step synthesis workflows. Its stability under standard reaction conditions allows for its use in both laboratory-scale and industrial-scale production processes. Moreover, advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

In conclusion, 3-(4-Chloro-3-Nitrophenyl)Butan-1-Amine, or CAS No 2228335-92-8, stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and reactivity make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.